Cas no 83329-66-2 (A'-Neo-25,30-dinorgammacerane,(17a)-)

• Product Name: A'-Neo-25,30-dinorgammacerane,(17a)-
• CAS No: 83329-66-2
• Molecular Formula: C₂₈H₄₈
• Molecular Weight: 384.68072
• CID: 708802
• PubChem ID: 90477566

A'-Neo-25,30-dinorgammacerane,(17a)- Properties

Names and Identifiers

• A'-Neo-25,30-dinorgammacerane,(17a)-
• 17ALPHA(H), 21BETA(H)-25,30-BISNORHOPANE
• (3S,3aR,5aR,5bR,7aR,11aS,11bR,13aR,13bS)-3-ethyl-5a,5b,8,8,13b-pentamethyl-2,3,3a,4,5,6,7,7a,9,10,11,11a,11b,12,13,13a-hexadecahydro-1H-cyclopenta[a]chrysene
• 17Alpha(H),21beta(H)-25,30-bisnorhopane
• 83329-66-2

• InChIKey： YOWUJGOPPFZUDE-RCTMHZSHSA-N
• Inchi： InChI=1S/C28H48/c1-7-19-12-16-26(4)21(19)13-18-28(6)24(26)11-10-23-20-9-8-15-25(2,3)22(20)14-17-27(23,28)5/h19-24H,7-18H2,1-6H3/t19-,20-,21+,22+,23+,24+,26-,27+,28+/m0/s1
• SMILES： CCC1CCC2(C1CCC3(C2CCC4C3(CCC5C4CCCC5(C)C)C)C)C

Computed Properties

• Exact Mass: 384.375601531g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 384.375601531g/mol
• Heavy Atom Count: 28
• Complexity: 618
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives